Cas no 160205-58-3 (Irbesartan N-b-D-Glucuronide)

Irbesartan N-b-D-Glucuronide structure
Irbesartan N-b-D-Glucuronide structure
Product Name:Irbesartan N-b-D-Glucuronide
CAS No:160205-58-3
MF:C31H36N6O7
MW:604.653547286987
CID:109450
PubChem ID:75304437
Update Time:2025-04-18

Irbesartan N-b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranuronic acid,1-[5-[4'-[(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl][1,1'-biphenyl]-2-yl]-2H-tetrazol-2-yl]-1-deoxy-
    • b-D-Glucopyranuronic acid,1-[5-[4'-[(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl][1,...
    • b-D-Glucopyranuronic acid,1-[5-[4'-[(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl][1,1'-biphenyl]-2-yl]-2H-tetrazol-
    • Irbesartan N-Glucuronide
    • IRBESARTAN N-ß-D-GLUCURONIDE
    • Irbesartan N-β-D-Glucuronide
    • 1-[5-[4'-[(2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl][1,1'-biphenyl]-2-yl]-2H-tetrazol-2-yl]-1-deoxy--D-glucopyranuronic Acid
    • Irbesartan N-b-D-glucuronide
    • Irbesartan N--D-Glucuronide
    • 1-[5-[4'-[(2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)Methyl][1,1'-biphenyl]-2-yl]-2H-tetrazol-2-yl]-1-deoxy-β
    • FT-0670414
    • A-D-Glucuronide
    • Irbesartan N-
    • 6-[5-[2-[4-[(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl]phenyl]phenyl]tetrazol-2-yl]-3,4,5-trihydroxyoxane-2-carboxylic acid
    • 160205-58-3
    • AKOS030212833
    • Irbesartan N-b-D-Glucuronide
    • Inchi: 1S/C31H36N6O7/c1-2-3-10-22-32-31(15-6-7-16-31)30(43)36(22)17-18-11-13-19(14-12-18)20-8-4-5-9-21(20)27-33-35-37(34-27)28-25(40)23(38)24(39)26(44-28)29(41)42/h4-5,8-9,11-14,23-26,28,38-40H,2-3,6-7,10,15-17H2,1H3,(H,41,42)
    • InChI Key: FVBDVTHTYLLSQE-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCCC2)N=C(CCCC)N1CC1C=CC(C2=CC=CC=C2C2N=NN(C3C(C(C(C(C(=O)O)O3)O)O)O)N=2)=CC=1

Computed Properties

  • Exact Mass: 620.25900
  • Monoisotopic Mass: 604.26454751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 9
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 184Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 155-158°C
  • Boiling Point: 872.2±75.0 °C at 760 mmHg
  • Flash Point: 481.3±37.1 °C
  • Refractive Index: 1.728
  • PSA: 192.72000
  • LogP: 0.94510
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

Irbesartan N-b-D-Glucuronide Security Information

Irbesartan N-b-D-Glucuronide Pricemore >>

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